Cas no 921996-79-4 (2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide)

2-(2-Benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide is a synthetic organic compound featuring a benzenesulfonamido-thiazole core coupled with a cycloheptylacetamide moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or receptor modulators due to its sulfonamide and thiazole functionalities. The cycloheptyl group enhances lipophilicity, which may improve membrane permeability and bioavailability. Its well-defined molecular architecture allows for precise structure-activity relationship studies, making it valuable for exploratory research in drug discovery. The compound’s stability and synthetic accessibility further support its use in developing novel bioactive agents. Analytical characterization is facilitated by its distinct functional groups, ensuring reliable identification and purity assessment.

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide structure

921996-79-4 structure

Product Name:2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide

CAS No:921996-79-4

MF:C₁₈H₂₃N₃O₃S₂

MW:393.523521661758

CID:5809213

PubChem ID:18572017

Update Time:2025-10-24

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-cycloheptylacetamide
- AKOS024639339
- 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide
- 921996-79-4
- F2322-0810
- N-cycloheptyl-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide
- Inchi： 1S/C18H23N3O3S2/c22-17(19-14-8-4-1-2-5-9-14)12-15-13-25-18(20-15)21-26(23,24)16-10-6-3-7-11-16/h3,6-7,10-11,13-14H,1-2,4-5,8-9,12H2,(H,19,22)(H,20,21)
- InChI Key： ZYYIEIGQOFCFFR-UHFFFAOYSA-N
- SMILES： C(NC1CCCCCC1)(=O)CC1=CSC(NS(C2=CC=CC=C2)(=O)=O)=N1

Computed Properties

Exact Mass: 393.11808395g/mol
Monoisotopic Mass: 393.11808395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 551
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 125Å²

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2322-0810-2μmol	2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide	921996-79-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2322-0810-5μmol	2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide	921996-79-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2322-0810-10μmol	2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide	921996-79-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2322-0810-20μmol	2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide	921996-79-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2322-0810-1mg	2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide	921996-79-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2322-0810-2mg	2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide	921996-79-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2322-0810-3mg	2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide	921996-79-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2322-0810-4mg	2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide	921996-79-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2322-0810-5mg	2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide	921996-79-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2322-0810-10mg	2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide	921996-79-4	90%+	10mg	$79.0	2023-05-16

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Additional information on 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide

Comprehensive Overview of 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide (CAS No. 921996-79-4)

The compound 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide (CAS No. 921996-79-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzenesulfonamido group linked to a thiazole ring and an N-cycloheptylacetamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given the prevalence of sulfonamide derivatives in drug development.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in targeting diverse biological pathways. The thiazole ring, a common pharmacophore, enhances the compound's ability to interact with proteins and enzymes, making it a valuable scaffold for drug design. This has led to increased searches for terms like "sulfonamide thiazole derivatives" and "cycloheptylacetamide applications" in scientific databases and AI-driven research tools.

One of the most discussed topics in contemporary medicinal chemistry is the optimization of bioactive small molecules for improved pharmacokinetics. 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide exemplifies this trend, as its structure allows for fine-tuning of solubility and membrane permeability. This aligns with the growing interest in "drug-like properties of sulfonamides" and "thiazole-based therapeutics," which are frequently queried by researchers and industry professionals.

The synthesis of CAS No. 921996-79-4 involves multi-step organic reactions, including sulfonylation and amidation, which are well-documented in peer-reviewed literature. Its characterization via NMR, HPLC, and mass spectrometry ensures high purity, a critical factor for preclinical studies. Searches for "synthesis of benzenesulfonamido thiazoles" and "analytical methods for acetamide derivatives" reflect the compound's technical relevance.

Beyond pharmaceuticals, 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-cycloheptylacetamide has potential applications in agrochemicals and material science. Its stability under varying pH conditions makes it a candidate for "smart materials" research, another hot topic in scientific communities. The compound's cycloheptyl group also contributes to its lipophilicity, a property often explored in "controlled-release formulations."

In conclusion, CAS No. 921996-79-4 represents a compelling example of how sulfonamide-thiazole hybrids can bridge gaps in drug discovery and beyond. Its multifaceted chemistry continues to inspire innovations, answering pressing questions in "structure-activity relationships" and "targeted drug delivery." As research progresses, this compound is poised to remain a focal point in interdisciplinary studies.